Cas no 516526-44-6 (Quinoline, 4-(2-fluoro-4-nitrophenoxy)-6,7-dimethoxy-)

• Product Name: Quinoline, 4-(2-fluoro-4-nitrophenoxy)-6,7-dimethoxy-
• CAS No: 516526-44-6
• MF: C₁₇H₁₃FN₂O₅
• MW: 344.293927907944
• CID: 1573716
• PubChem ID: 11450763
• Update Time: 2025-04-21

Quinoline, 4-(2-fluoro-4-nitrophenoxy)-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-(2-fluoro-4-nitrophenoxy)-6,7-dimethoxy-
• 4-(2-fluoro-4-nitrophenoxy)-6,7-dimethoxyquinoline
• SCHEMBL174159
• D77572
• AMY37382
• 4-[(6,7-Dimethoxy-4-quinolyl)oxy]-3-fluoro-nitrobenzene
• DB-348539
• MHRMSZPCHBTAJN-UHFFFAOYSA-N
• 516526-44-6
• 4-(2-Fluoro-4-nitrophenoxy)-6,7-dimethoxy-quinoline
• 4-(2-fluoro-4-nitro-phenoxy)-6,7-dimethoxy-quinoline
• 4-(2-fluoro-4-nitrophenoxy)-6,7-dimethoxy quinoline
• CS-W000264

• Inchi： 1S/C17H13FN2O5/c1-23-16-8-11-13(9-17(16)24-2)19-6-5-14(11)25-15-4-3-10(20(21)22)7-12(15)18/h3-9H,1-2H3
• InChI Key： MHRMSZPCHBTAJN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C2C=C(C(=CC2=1)OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 344.08089
• Monoisotopic Mass: 344.08084968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 83.72